N-[4-(acetylamino)phenyl]-2-amino-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-2-amino-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide
• InChI: InChI=1S/C13H14N4O3S/c1-7(18)15-8-2-4-9(5-3-8)16-12(20)10-6-11(19)17-13(14)21-10/h2-5,10H,6H2,1H3,(H,15,18)(H,16,20)(H2,14,17,19)
• InChI Key: CZPRXHFJLDCLGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CC(=O)N=C(S2)N
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

Synthesis Analysis

The synthesis of related thiazine compounds often involves multicomponent reactions, showcasing the complexity and versatility of these chemical structures. For instance, a study demonstrated the crystal structure of a thiazine derivative, highlighting the significance of thioamide functional groups in these compounds (Cossar et al., 2018)(source). Another synthesis pathway involves the reaction of N′,N′-substituted N2-thiobenzoylformamidines with methyl vinyl ketone or acrylaldehyde, followed by rearrangements to yield substituted pyrrolyl sulphides or thiopyranopyrroles (Gokou et al., 1985)(source).

Molecular Structure Analysis

The molecular structure of thiazine derivatives often reveals unique conformations and intramolecular interactions. For example, the crystal structure analysis of a thiazine compound showed a half-chair conformation with significant intramolecular hydrogen bonding, contributing to its stability and reactivity (Li et al., 2013)(source).

Chemical Reactions and Properties

Thiazine compounds participate in a variety of chemical reactions, leading to the formation of new structures. A novel stereoselective synthesis of 2-substituted amino-5,6-dihydro-4H-1,3-thiazines showcased the reactivity of primary allylamines with aryl isothiocyanates through thiourea formation and intramolecular sulfa-Michael reaction (Bhowmik et al., 2011)(source).

Physical Properties Analysis

The physical properties of thiazine derivatives are closely linked to their molecular structure. For instance, the crystallographic analysis provides insights into the spatial arrangement and conformational preferences of these compounds, affecting their solubility, melting points, and crystalline structure (Cossar et al., 2018)(source).

Chemical Properties Analysis

Thiazine compounds exhibit a range of chemical properties, including reactivity towards various reagents and potential for chemical modifications. The synthesis and reactivity of 2-amino-5-carbomethoxy-6-phenyl-6H-1,3,4-thiadiazine illustrate the compound's versatility and the possibility of generating a multitude of derivatives with varied chemical functionalities (Mamedov et al., 1996)(source).